Cas no 1628732-62-6 (Olinciguat)

• Product Name: Olinciguat
• CAS No: 1628732-62-6
• MF: C₂₁H₁₆F₅N₇O₃
• MW: 509.3889
• MDL: MFCD32174264
• CID: 4738995
• PubChem ID: 90445883
• Update Time: 2025-10-30

Olinciguat Chemical and Physical Properties

Names and Identifiers

• Olinciguat
• PD5F4ZXD21
• IW1701
• Olinciguat [INN]
• Olinciguat [USAN]
• Olinciguat [USAN:INN]
• Olinciguat (USAN/INN)
• GTPL10213
• BDBM321744
• DB15238
• D11475
• (2~{R})-3,3,3-trifluoro-2-[[[5-fluoro-2-[1-[(2-fluorophenyl)methyl]-5-(1,2-oxazol-3-yl)pyrazol-3-yl]pyrimidin-4-yl]amino]methyl]-2-hydroxypropanamide
• PROPANAMIDE, 3,3,3-TRIFLUORO-2-(((5-FLUORO-2-(1-((2-FLUOROPHENYL)METHYL)-5-(3-ISOXAZOLYL)-1H-PYRAZOL-3-YL)-4-PYRIMIDINYL)AMINO)METHYL)-2-HYDROXY-, (2R)-
• D87219
• SCHEMBL16081945
• EX-A8369
• AKOS040742331
• (2R)-3-[(5-fluoro-2-{1-[(2-fluorophenyl)methyl]-5-(1,2-oxazol-3-yl)pyrazol-3-yl}pyrimidin-4-yl)amino]-2-hydroxy-2-(trifluoromethyl)propanamide
• CS-0033431
• 1628732-62-6
• CHEMBL4297616
• Olinciguat (IW-1701)?
• IW-1701
• (2R)-3,3,3-trifluoro-2-[[[5-fluoro-2-[1-[(2-fluorophenyl)methyl]-5-(1,2-oxazol-3-yl)pyrazol-3-yl]pyrimidin-4-yl]amino]methyl]-2-hydroxypropanamide
• AC-31551
• DA-76407
• UNII-PD5F4ZXD21
• US10183021, Compound I-531
• OLINCIGUAT [WHO-DD]
• HY-109066
• MS-29458
• GLXC-27236
• (2R)-3,3,3-Trifluoro-2-{[(5-fluoro-2-{1-[(2-fluorophenyl)methyl]-5-(1,2-oxazol-3-yl)-1H-pyrazol-3-yl}pyrimidin-4-yl)amino]methyl}-2-hydroxypropanamide
• YWQFJNWMWZMXRW-HXUWFJFHSA-N

• MDL： MFCD32174264
• Inchi： 1S/C21H16F5N7O3/c22-12-4-2-1-3-11(12)9-33-16(14-5-6-36-32-14)7-15(31-33)18-28-8-13(23)17(30-18)29-10-20(35,19(27)34)21(24,25)26/h1-8,35H,9-10H2,(H2,27,34)(H,28,29,30)/t20-/m1/s1
• InChI Key： YWQFJNWMWZMXRW-HXUWFJFHSA-N
• SMILES： FC([C@](C(N([H])[H])=O)(C([H])([H])N([H])C1C(=C([H])N=C(C2C([H])=C(C3C([H])=C([H])ON=3)N(C([H])([H])C3=C([H])C([H])=C([H])C([H])=C3F)N=2)N=1)F)O[H])(F)F

Computed Properties

• Exact Mass: 509.12347821g/mol
• Monoisotopic Mass: 509.12347821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145
• XLogP3: 2.3

Additional information on Olinciguat

Comprehensive Overview of Olinciguat (CAS No. 1628732-62-6): Mechanism, Applications, and Research Insights

Olinciguat, a compound with the CAS number 1628732-62-6, is a promising investigational drug that has garnered significant attention in the pharmaceutical and biomedical research communities. As a soluble guanylate cyclase (sGC) stimulator, it plays a pivotal role in modulating the nitric oxide (NO)-sGC-cyclic guanosine monophosphate (cGMP) pathway, which is critical for cardiovascular and metabolic homeostasis. This article delves into the molecular properties, therapeutic potential, and current research trends surrounding Olinciguat, addressing common queries and emerging topics in the field.

The NO-sGC-cGMP pathway is a key regulator of vascular tone, inflammation, and fibrosis. Olinciguat enhances this pathway by directly stimulating sGC, independent of nitric oxide availability, making it particularly valuable in conditions where NO bioavailability is compromised, such as chronic kidney disease (CKD) and pulmonary arterial hypertension (PAH). Recent studies highlight its potential in addressing unmet medical needs, aligning with growing patient and clinician interest in novel therapies for these challenging conditions.

One of the most searched questions about Olinciguat revolves around its mechanism of action. Unlike traditional PDE5 inhibitors (e.g., sildenafil), which target cGMP degradation, Olinciguat directly activates sGC, amplifying cGMP production. This unique mechanism offers broader therapeutic implications, including anti-inflammatory and anti-fibrotic effects, which are currently under investigation in preclinical and clinical trials. Researchers are particularly intrigued by its potential applications in heart failure with preserved ejection fraction (HFpEF), a condition with limited treatment options.

Another hot topic is the safety and efficacy profile of Olinciguat. Early-phase clinical trials have demonstrated favorable pharmacokinetics and tolerability, with dose-dependent increases in cGMP levels. However, long-term data are still being evaluated, and the scientific community eagerly awaits results from ongoing studies. Patients and healthcare providers frequently search for updates on clinical trial progress, reflecting the high demand for innovative therapies in cardiovascular and renal diseases.

From a molecular perspective, the chemical structure of Olinciguat (CAS 1628732-62-6) features a pyrazolo-pyrimidine core, optimized for high affinity and selectivity toward sGC. This design minimizes off-target effects, a critical consideration in drug development. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in refining its pharmacophore, a topic of interest for medicinal chemists and pharmacologists.

In the context of personalized medicine, Olinciguat represents a shift toward targeted therapies for complex diseases. Its potential to address oxidative stress and endothelial dysfunction aligns with current trends in precision healthcare. Searches for "Olinciguat and personalized treatment" have surged, underscoring the need for accessible, science-backed information on its applications.

Looking ahead, the integration of Olinciguat into combination therapies is a promising avenue. Researchers are exploring synergies with existing vasodilators and anti-fibrotic agents, aiming to enhance outcomes in multifactorial diseases like diabetic nephropathy. This aligns with patient inquiries about "combination therapy options" for chronic conditions.

In summary, Olinciguat (CAS 1628732-62-6) exemplifies the convergence of cutting-edge pharmacology and unmet clinical needs. Its sGC-stimulating activity, coupled with a robust research pipeline, positions it as a potential game-changer in cardiovascular and metabolic therapeutics. As the scientific community continues to unravel its full potential, stakeholders remain keenly focused on translating these insights into real-world benefits for patients.